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Compound of Interest

Compound Name: Sec-butyl methyl ether

Cat. No.: B1329449 Get Quote

An In-depth Technical Guide to Sec-Butyl Methyl
Ether
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of sec-butyl methyl ether (SBME),

including its chemical properties, synthesis, and analytical methods. Due to the limited publicly

available data on the biological activity and toxicology of sec-butyl methyl ether, this guide

also draws comparisons with its well-studied isomer, methyl tert-butyl ether (MTBE), to infer

potential metabolic pathways and toxicological considerations.

Core Chemical Identification
Sec-butyl methyl ether, also known by its IUPAC name 2-methoxybutane, is an organic

compound classified as an aliphatic ether.[1] It is a colorless liquid utilized as a solvent in

organic synthesis and has been investigated for use as a gasoline additive.[2][3]

Molecular Structure:

The structure of sec-butyl methyl ether consists of a methyl group and a secondary butyl

group linked by an oxygen atom.

Molecular Formula: C₅H₁₂O[1][4][5]
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Linear Formula: C₂H₅CH(CH₃)OCH₃

SMILES: CCC(C)OC[6][7]

InChI Key: FVNIMHIOIXPIQT-UHFFFAOYSA-N[8]

Physicochemical Properties
The key physical and chemical properties of sec-butyl methyl ether are summarized in the

table below. These properties are crucial for its application as a solvent and for predicting its

environmental fate.

Property Value Source(s)

CAS Number 6795-87-5 [4][5][8][9]

Molecular Weight 88.15 g/mol [1][4][5][8]

Appearance Colorless liquid [2][10]

Boiling Point 57 - 75 °C [1]

Density 0.742 g/mL at 25 °C [1]

Refractive Index n20/D 1.372 [1][6]

Flash Point -30 °C (-22 °F) - closed cup

Solubility
Miscible with water, alcohol,

ether, and acetone.
[1][11]

Synthesis Protocols
Sec-butyl methyl ether can be synthesized through several methods. A common laboratory

and industrial approach involves the intermolecular dehydration of sec-butyl alcohol and

methanol.

This protocol is based on a patented method utilizing an ionic liquid as a catalyst, which offers

high reactivity and ease of recycling.[12][13]

Materials:
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sec-Butyl alcohol

Methanol

N-methylimidazole p-toluene sulfonate ionic liquid (catalyst)

Procedure:

Combine methanol and sec-butyl alcohol in a molar ratio ranging from 1:1 to 12:1 in a

reaction vessel.

Add the N-methylimidazole p-toluene sulfonate ionic liquid catalyst. The volume ratio of sec-

butyl alcohol to the catalyst should be between 1:3 and 12:1.[12]

Heat the reaction mixture to a temperature between 20 °C and 180 °C.[12][13]

Maintain the reaction for a period of 1 to 20 hours to facilitate intermolecular dehydration.[12]

[13]

Upon completion, the product, sec-butyl methyl ether, is separated from the reaction

mixture. The ionic liquid catalyst can be recovered and reused.

This method is advantageous due to its simple operation and the reusability of the catalyst.[12]
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Synthesis Workflow for Sec-Butyl Methyl Ether
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Caption: Synthesis and purification workflow for sec-butyl methyl ether.

Biological Activity and Metabolism
Specific toxicological and metabolic data for sec-butyl methyl ether is scarce in scientific

literature. However, insights can be gained by examining its structural isomer, methyl tert-butyl

ether (MTBE), which has been more extensively studied.
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MTBE is known to cause eye, skin, and respiratory tract irritation.[14][15] Chronic inhalation

may lead to central nervous system depression, and it is considered a potential human

carcinogen based on animal studies.[14][16] Given the structural similarity, it is prudent to

handle sec-butyl methyl ether with similar precautions, assuming it may exhibit comparable

irritant and toxic properties until specific data becomes available.

The metabolism of MTBE is initiated by cytochrome P450 (CYP) enzymes, particularly CYP2E1

and CYP2B1, which oxidize the ether to tert-butyl alcohol (TBA) and formaldehyde.[17] It is

hypothesized that sec-butyl methyl ether undergoes a similar co-metabolic process. Non-

specific monooxygenase enzymes are likely responsible for the initial oxidation of the ether.[18]

This proposed pathway involves the hydroxylation of the methyl group, leading to an unstable

hemiacetal intermediate that subsequently decomposes to sec-butanol and formaldehyde.
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Proposed Metabolic Pathway of Sec-Butyl Methyl Ether
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Workflow for GC Purity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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